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Compound of Interest

Compound Name: Solvent Blue 36

Cat. No.: B080493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Blue 36, also

known as Sudan Black B, in forensic science for the analysis of lipids, particularly in the context

of latent fingerprint development. The protocols and data presented are intended to guide

researchers and forensic scientists in the effective application of this lipid staining technique.

Introduction
Solvent Blue 36 is a fat-soluble dye that stains lipids, rendering them visible. In forensic

science, its primary application is the enhancement of latent fingerprints, especially on non-

porous surfaces contaminated with greasy or oily residues. The dye works by physically

dissolving in the lipid components of the fingerprint residue, creating a blue-black deposit that

reveals the ridge detail. This method is particularly useful for developing prints on surfaces

where traditional powdering methods may be ineffective due to excessive contamination.

Principle of Staining
The staining mechanism of Solvent Blue 36 is based on its high affinity for lipids. The dye is

more soluble in the lipidic components of the fingerprint residue (such as sebum) than in the

solvent carrier. When a solution of Solvent Blue 36 is applied to a surface bearing a latent

print, the dye partitions from the solvent into the lipid-rich ridges of the print, resulting in a

visible blue-black stain.
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Quantitative Data
Comparison of Solvent Blue 36 Formulations for
Fingerprint Development
Two primary formulations of Solvent Blue 36 are used in forensic applications: a traditional

ethanol-based solution and a more recent formulation using 1-methoxy-2-propanol (PGME) as

the primary solvent. The PGME-based formulation offers the advantage of being less

flammable.[1] Research has shown that the PGME-based formulation can provide superior

enhancement of fingermarks compared to the ethanol-based one.[1][2]

Formulation
Primary
Solvent

Flammability Performance Reference

Traditional Ethanol High

Effective, but can

cause

background

staining.

[2]

Modern

1-methoxy-2-

propanol

(PGME)

Lower

Often provides

superior ridge

detail and less

background

staining.

[1][2]

Detection of Lipid Species with Solvent Blue 36 Staining
A study on the detection of various lipid species using Sudan Black B (Solvent Blue 36) in

brain tissue, with and without prior fixation with osmium tetroxide, provides insight into the dye's

staining capabilities for different lipid classes. While this study was not on fingerprints, it offers

valuable data on the types of lipids that can be visualized. The results indicate that fixation with

osmium tetroxide can enhance the detection of certain lipid species.
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Lipid Species
Detected without Osmium
Tetroxide Fixation

Detected with Osmium
Tetroxide Fixation

Triglycerides Yes Yes (Enhanced)

Sulfatides No Yes

Diglycerides No Yes

Sphingomyelin No Yes

Phospholipids No Yes

Fatty Acids No Yes

Table adapted from data presented in a study on lipid species detection.[3]

Experimental Protocols
Preparation of Solvent Blue 36 Working Solutions
4.1.1. Traditional Ethanol-Based Formulation

Reagents:

Solvent Blue 36 (Sudan Black B) powder: 15 g

Ethanol: 1 L

Distilled water: 500 mL

Procedure:

In a 2 L glass beaker, dissolve 15 g of Solvent Blue 36 powder in 1 L of ethanol by

stirring.

Add 500 mL of distilled water to the solution and continue to stir.

Transfer the working solution to a labeled glass storage bottle. The solution has an

indefinite shelf life.[4]
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4.1.2. 1-Methoxy-2-Propanol (PGME)-Based Formulation

Reagents:

Solvent Blue 36 (Sudan Black B) powder: 10 g

1-methoxy-2-propanol (PGME): 500 mL

Purified water: 500 mL

Procedure:

Weigh out 10 g of Solvent Blue 36 and place it in a clean, dry 1 L plastic-coated glass

bottle.

Add 500 mL of 1-methoxy-2-propanol and stir vigorously with a magnetic stirrer for at least

1 hour.

Add 500 mL of purified water to the suspension while continuing to stir vigorously for at

least another hour.

Label the bottle with the contents, preparation date, and a one-month expiration date.[5]

Application of Solvent Blue 36 for Latent Fingerprint
Development
4.2.1. Immersion Method

Pour a sufficient amount of the selected Solvent Blue 36 working solution into a developing

tray.

Immerse the item to be processed in the solution for approximately 1-2 minutes. The optimal

time may vary depending on the surface and the amount of lipid residue.[2]

Remove the item from the solution and rinse it gently under cool, running tap water to

remove excess dye.

Allow the item to air dry completely before photographing any developed prints.
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4.2.2. Spray Method

For larger items, the working solution can be applied using a spray bottle.

Spray the surface evenly with the Solvent Blue 36 solution.

Allow the solution to remain on the surface for 1-2 minutes.

Gently rinse the surface with cool tap water.

Allow the item to air dry.

Visualization of Workflows
Below are diagrams illustrating the experimental workflows for the preparation and application

of Solvent Blue 36.
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Ethanol-Based Formulation

PGME-Based Formulation

Weigh 15g
Solvent Blue 36

Dissolve in 1L
Ethanol

Add 500mL
Distilled Water

Store in
Glass Bottle

Weigh 10g
Solvent Blue 36

Dissolve in 500mL
PGME (1 hr stir)

Add 500mL
Purified Water (1 hr stir)

Store in Labeled
Bottle (1-month expiry)
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(1-2 minutes)

Spray Method
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Rinse with
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Air Dry

Photograph
Developed Print
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080493?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/236250430_Evaluation_of_the_solvent_black_3_fingermark_enhancement_reagent_Part_2-Investigation_of_the_optimum_formulation_and_application_parameters
https://pubmed.ncbi.nlm.nih.gov/23601720/
https://pubmed.ncbi.nlm.nih.gov/23601720/
https://www.researchgate.net/figure/Comparison-of-Lipid-Species-Detected-after-Application-of-Black-Sudan-B-With-or-Without_tbl1_263469250
https://www.researchgate.net/publication/43298848_Variation_in_amino_acid_and_lipid_composition_of_latent_fingerprints
https://assets.publishing.service.gov.uk/media/5ef5f7add3bf7f769a4e7731/2005_20-05_April_Fingerprint_Update.pdf
https://www.benchchem.com/product/b080493#solvent-blue-36-applications-in-forensic-science-for-lipid-analysis
https://www.benchchem.com/product/b080493#solvent-blue-36-applications-in-forensic-science-for-lipid-analysis
https://www.benchchem.com/product/b080493#solvent-blue-36-applications-in-forensic-science-for-lipid-analysis
https://www.benchchem.com/product/b080493#solvent-blue-36-applications-in-forensic-science-for-lipid-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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